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Compound of Interest

Compound Name: trans-2-Butenal diethyl acetal

CAS No.: 10602-34-3

Cat. No.: B082193

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
trans-2-Butenal diethyl acetal, also known as crotonaldehyde diethyl acetal, is a valuable

intermediate in organic synthesis. As an acetal of an α,β-unsaturated aldehyde, it provides a

masked carbonyl functionality that is stable under basic conditions, allowing for selective

transformations elsewhere in a molecule. Its strategic importance is notable in the synthesis of

complex natural products and pharmaceutical agents, where precise control of reactivity is

paramount. This guide offers a comprehensive overview of its chemical properties, synthesis,

and applications, with a focus on practical insights for laboratory and development settings.

Core Molecular Attributes
trans-2-Butenal diethyl acetal is characterized by the molecular formula C₈H₁₆O₂ and a

molecular weight of 144.21 g/mol . Its structure features a central carbon atom bonded to two

ethoxy groups and a trans-configured but-2-enyl group. This arrangement is key to its utility as

a protective group and a building block in synthesis.
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Table 1: Physicochemical and Identification Data

Property Value Reference(s)

Molecular Formula C₈H₁₆O₂

Linear Formula CH₃CH=CHCH(OC₂H₅)₂

Molecular Weight 144.21 g/mol

CAS Number 63511-92-2

Synonyms

(2E)-1,1-diethoxybut-2-ene,

trans-crotonaldehyde diethyl

acetal

Appearance
Colorless to pale yellow clear

liquid

Boiling Point 146-150 °C (lit.)

Density 0.831 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.412 (lit.)

Flash Point 38.9 °C

Synthesis and Mechanistic Considerations
The primary route to trans-2-butenal diethyl acetal is through the acid-catalyzed acetalization

of trans-2-butenal (crotonaldehyde) with ethanol. This reaction is a classic example of carbonyl

protection.

Reaction Mechanism: Acid-Catalyzed Acetalization
The formation of the acetal proceeds through a well-established, reversible mechanism. The

key is the activation of the carbonyl group by an acid catalyst, making it more susceptible to

nucleophilic attack by the weakly nucleophilic ethanol.
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Step 1: Carbonyl Activation

Step 2: Hemiacetal Formation

Step 3: Acetal Formation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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